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Compound of Interest

Compound Name: Alkyne-SNAP

Cat. No.: B12391767

For researchers, scientists, and drug development professionals utilizing Alkyne-SNAP in their
experiments, ensuring safe handling and proper disposal is paramount for both personal safety
and environmental protection. While a specific Safety Data Sheet (SDS) for Alkyne-SNAP is
not readily available, guidance from structurally related alkyne compounds and general
laboratory best practices provides a clear framework for managing this chemical waste.

Alkyne-SNAP is an alkyne-coupled benzylguanine that facilitates the irreversible covalent
labeling of SNAP fusion proteins.[1][2][3][4] The alkyne group allows for subsequent "click
chemistry” reactions, making it a versatile tool in research.[1] However, the chemical properties
of alkynes and associated reagents necessitate careful disposal protocols. Based on data from
similar compounds, potential hazards may include acute oral toxicity and aquatic toxicity.

Quantitative Data on Alkyne-SNAP and Related
Compounds

For quick reference, the following table summarizes key data for Alkyne-SNAP. It is important
to note that disposal procedures should always align with your institution's specific
environmental health and safety (EHS) guidelines.
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Property Value/iInformation Source
Chemical Name Alkyne-SNAP

Molecular Formula C18H18N602

Molecular Weight 350.37 g/mol

Appearance White to off-white solid

Powder: -20°C for 3 years; In
Storage solvent: -80°C for 6 months,
-20°C for 1 month

Based on similar compounds:
Potential Hazards May be harmful if swallowed,

very toxic to aquatic life.

] ) Approved chemical waste
Primary Disposal Route ] ]
disposal service.

Detailed Disposal Protocol

The following step-by-step procedure outlines the recommended best practices for the disposal
of Alkyne-SNAP and associated waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and
chemical-resistant gloves (e.g., nitrile), when handling Alkyne-SNAP in its solid form or in
solution.

2. Waste Segregation:

e Crucially, do not mix Alkyne-SNAP waste with other waste streams unless explicitly
permitted by your institution's EHS office.

o Solid Waste:
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o Collect all non-sharp solid waste contaminated with Alkyne-SNAP (e.g., gloves, pipette
tips, weigh boats, paper towels) in a designated, leak-proof hazardous waste container
lined with a durable plastic bag.

o The container must be clearly labeled as "Hazardous Chemical Waste" and should specify
"Contains Alkyne-SNAP".

o Keep the container sealed when not in use.

Liquid Waste:

o Collect all liquid waste containing Alkyne-SNAP (e.g., unused solutions, reaction
mixtures, initial rinsate from cleaning glassware) in a compatible, leak-proof, and sealable
liquid waste container.

o Ensure the container material is compatible with the solvents used.

o The container must be clearly labeled as "Hazardous Liquid Chemical Waste" and detail
the contents, including "Alkyne-SNAP" and any solvents.

Sharps Waste:

o Dispose of any sharps contaminated with Alkyne-SNAP (e.g., needles, syringes, glass
Pasteur pipettes) in a designated, puncture-proof sharps container labeled as "Hazardous
Chemical Waste - Sharps" and indicating the presence of "Alkyne-SNAP".

. Spill and Emergency Procedures:

In case of a spill:

o Alert others in the immediate area and restrict access.

o Ensure the area is well-ventilated.

o For liquid spills, use an inert absorbent material such as vermiculite, sand, or a
commercial spill kit.
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o Carefully collect the absorbed material and any contaminated solids using non-sparking
tools.

o Place all spill cleanup materials in a labeled hazardous waste container for proper
disposal.

o Decontaminate the spill area with an appropriate solvent or detergent, and collect the
cleaning materials as hazardous waste.

4. Final Disposal:

e Once a waste container is full (typically around three-quarters full for sharps containers),
securely seal it.

» Follow your institution's established procedures to arrange for pickup by the licensed
chemical waste disposal service.

Alkyne-SNAP Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from experiments involving Alkyne-SNAP.
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Alkyne-SNAP Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of Alkyne-SNAP waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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